1-Cyclopropyl-4-oxo-5-methyl-6,8-difluoro-7-(3-aminopyrrolizino)-1,4-dihydroquinoline-3-carboxylic acid

• Molecular Formula: C18H19F2N3O3
• Molecular Weight: 363.4 g/mol
• IUPAC Name: 7-(3-aminopyrrolidin-1-yl)-1-cyclopropyl-6,8-difluoro-5-methyl-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C18H19F2N3O3/c1-8-12-15(14(20)16(13(8)19)22-5-4-9(21)6-22)23(10-2-3-10)7-11(17(12)24)18(25)26/h7,9-10H,2-6,21H2,1H3,(H,25,26)
• InChI Key: FXHKZPNHDSOFGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C(=C1F)N3CCC(C3)N)F)N(C=C(C2=O)C(=O)O)C4CC4

Description

1-Cyclopropyl-4-oxo-5-methyl-6,8-difluoro-7-(3-aminopyrrolizino)-1,4-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C18H19F2N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.00 g (3.36 mmol) of 1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-5-methyl-4-oxo-3-quinolinecarboxylic acid, 0.63 g (3.38 mmol) of 3-(t-butoxycarbonyl)aminopyrrolidine, 1.00 g (9.91 mmol) of triethylamine, and 35 mL of acetonitrile was refluxed for 5 hours, then stirred at room temperature overnight. The precipitate was removed by filtration and washed with acetonitrile and ether. The crude product was suspended in 20 mL of 6M hydrochloric acid and 20 mL of glacial acetic acid and was heated at 60° C. for 2 hours. The solution was concentrated to an oil which was triturated with isopropanol. The solid was collected by filtration and washed with ether to give 1.04 g of the title compound as the hydrochloride salt, mp>300° C.